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Compound of Interest

Compound Name: Florenal

Cat. No.: B1201887 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals interested in the chemical and biological properties of

compounds referred to as "Flurenol." It is important to note that the common name "Flurenol"

has been associated with two distinct chemical entities. This guide will address both, providing

their correct IUPAC nomenclature and detailing their respective characteristics.

9H-Fluoren-9-ol: A Eugeroic Agent
The compound most frequently discussed in recent scientific literature as "Flurenol," and also

known by the name hydrafinil, is chemically identified as 9H-Fluoren-9-ol.[1][2] It is an alcohol

derivative of fluorene and has garnered attention for its potential as a wakefulness-promoting

agent.[3][4]

IUPAC Name and Chemical Identity
IUPAC Name: 9H-fluoren-9-ol[5]

Synonyms: 9-Hydroxyfluorene, Fluoren-9-ol, Hydrafinil[1][5]

CAS Number: 1689-64-1[1][4]

Molecular Formula: C₁₃H₁₀O[1]

Physicochemical and Biological Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1201887?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Fluorenol
https://www.wikiwand.com/en/articles/Fluorenol
http://www.sciencemadness.org/smwiki/index.php/Fluorenol
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5476145.htm
https://pubchem.ncbi.nlm.nih.gov/compound/9-fluorenol
https://en.wikipedia.org/wiki/Fluorenol
https://pubchem.ncbi.nlm.nih.gov/compound/9-fluorenol
https://en.wikipedia.org/wiki/Fluorenol
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5476145.htm
https://en.wikipedia.org/wiki/Fluorenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes key quantitative data for 9H-Fluoren-9-ol.

Property Value Reference

Molar Mass 182.22 g/mol [1]

Appearance Off-white crystalline powder [1]

Melting Point 152 to 155 °C [1]

Solubility in Water Practically insoluble [1]

LogP 2.4 [1]

IC₅₀ (Dopamine Reuptake

Inhibition)
9 µM [3][6]

Mechanism of Action: Dopamine Reuptake Inhibition
9H-Fluoren-9-ol is characterized as a weak dopamine reuptake inhibitor.[3][6] Its wakefulness-

promoting effects are thought to stem from its ability to block the dopamine transporter (DAT),

thereby increasing the extracellular concentration of dopamine in the synaptic cleft. The

lipophilicity of 9H-Fluoren-9-ol, which is higher than that of modafinil, suggests it may more

readily cross the blood-brain barrier.[1]
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Starting Materials

Reaction Steps

Product Isolation

9-Fluorenone in Ethanol

Dissolve 9-Fluorenone

Sodium Borohydride
Sodium Methoxide

Methanol

Add Reducing Reagent

Allow to React (10-20 min)

Precipitate with Water
Neutralize with HCl

Vacuum Filter and Wash

Dry the Product

9H-Fluoren-9-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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